Cas no 82270-54-0 (Methyl 3-bromo-2-methoxy-2-methylpropanoate)

• Product Name: Methyl 3-bromo-2-methoxy-2-methylpropanoate
• CAS No: 82270-54-0
• MF: C₆H₁₁BrO₃
• MW: 211.053741693497
• CID: 1039900
• PubChem ID: 14063313
• Update Time: 2025-11-05

Methyl 3-bromo-2-methoxy-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-methoxy-2-methylpropanoate
• EN300-6213476
• DTXSID50555237
• 82270-54-0
• CS-0252968
• Methyl3-bromo-2-methoxy-2-methylpropanoate
• DB-334806

• MDL： MFCD22493445
• Inchi： 1S/C6H11BrO3/c1-6(4-7,10-3)5(8)9-2/h4H2,1-3H3
• InChI Key： FPRKSKBRKHOZCZ-UHFFFAOYSA-N
• SMILES： BrCC(C(=O)OC)(C)OC

Computed Properties

• Exact Mass: 209.98916g/mol
• Monoisotopic Mass: 209.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Methyl 3-bromo-2-methoxy-2-methylpropanoate

Methyl 3-bromo-2-methoxy-2-methylpropanoate (CAS No. 82270-54-0): An Overview of Its Properties and Applications

Methyl 3-bromo-2-methoxy-2-methylpropanoate (CAS No. 82270-54-0) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique structural features, offers a wide range of applications due to its reactivity and functional groups. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of Methyl 3-bromo-2-methoxy-2-methylpropanoate.

Chemical Structure and Properties

Methyl 3-bromo-2-methoxy-2-methylpropanoate is a brominated ester with the molecular formula C₆H₁₁BrO₃. The compound features a bromine atom, a methoxy group, and a methyl group attached to a propanoate ester backbone. These functional groups contribute to its unique chemical properties and reactivity. The bromine atom, in particular, makes it an excellent leaving group in various substitution reactions, while the methoxy and methyl groups provide additional stability and reactivity.

The physical properties of Methyl 3-bromo-2-methoxy-2-methylpropanoate include its melting point, boiling point, and solubility. It is typically a colorless liquid at room temperature with a characteristic odor. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, making it easy to handle in laboratory settings.

Synthesis Methods

The synthesis of Methyl 3-bromo-2-methoxy-2-methylpropanoate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-bromo-2-hydroxy-2-methylpropanoic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This esterification reaction yields high purity Methyl 3-bromo-2-methoxy-2-methylpropanoate with good yields.

Another approach involves the bromination of 3-hydroxy-2-methoxy-2-methylpropanoic acid followed by esterification with methanol. This method provides an alternative route for synthesizing the compound and can be optimized for large-scale production.

Applications in Chemical Synthesis

Methyl 3-bromo-2-methoxy-2-methylpropanoate is widely used as an intermediate in organic synthesis due to its reactivity and functional versatility. One of its key applications is in the synthesis of complex organic molecules and natural products. The bromine atom can be readily substituted with various nucleophiles, allowing for the construction of diverse molecular architectures.

In recent studies, researchers have explored the use of Methyl 3-bromo-2-methoxy-2-methylpropanoate in the synthesis of bioactive compounds. For example, a study published in the Journal of Organic Chemistry demonstrated the successful use of this compound as a key intermediate in the synthesis of novel antiviral agents. The bromine atom was substituted with amino groups to form compounds with potent antiviral activity against influenza viruses.

Pharmaceutical Research and Development

In the pharmaceutical industry, Methyl 3-bromo-2-methoxy-2-methylpropanoate has shown promise as a building block for drug discovery. Its ability to undergo selective substitution reactions makes it a valuable starting material for synthesizing drug candidates with specific biological activities.

A recent study published in the Journal of Medicinal Chemistry reported the use of Methyl 3-bromo-2-methoxy-2-methylpropanoate in the development of new anti-cancer drugs. The compound was used to synthesize a series of derivatives that exhibited significant cytotoxic activity against various cancer cell lines. These findings highlight the potential of Methyl 3-bromo-2-methoxy-2-methylpropanoate as a platform for developing novel therapeutic agents.

Materials Science Applications

Beyond its applications in chemical synthesis and pharmaceutical research, Methyl 3-bromo-2-methoxy-2-methylpropanoate has also found use in materials science. Its unique chemical structure makes it suitable for polymerization reactions, leading to the formation of functional polymers with tailored properties.

A study published in Macromolecules investigated the use of Methyl 3-bromo-2-methoxy-2-methylpropanoate as a monomer for synthesizing block copolymers with controlled architectures. The resulting polymers exhibited excellent thermal stability and mechanical properties, making them suitable for various applications such as coatings, adhesives, and drug delivery systems.

Safety Considerations and Handling Guidelines

While Methyl 3-bromo-2-methoxy-2-methylpropanoate strong > is generally considered safe when handled properly, it is important to follow standard safety protocols when working with this compound. It should be stored in tightly sealed containers away from heat sources and incompatible materials. Personal protective equipment such as gloves, goggles, and lab coats should be worn during handling to minimize exposure risks.

In conclusion, Methyl 3-bromo-2-methoxy-2-methylpropanoate (CAS No. 82270-54-0) strong > is a versatile organic compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an invaluable tool for researchers and scientists working in these fields. As ongoing research continues to uncover new possibilities for this compound, its importance is likely to grow even further. p > article > response >